Cas no 364732-86-5 ((R)-An-Phanephos)

• Product Name: (R)-An-Phanephos
• CAS No: 364732-86-5
• MF: C₄₄H₄₂O₄P₂
• MW: 696.7494
• MDL: MFCD16294982
• CID: 3166019
• PubChem ID: 59762669
• Update Time: 2025-06-29

(R)-An-Phanephos Chemical and Physical Properties

Names and Identifiers

• (R)-An-Phanephos
• R-An-Phanephos
• (S)-An-Phanephos
• (S)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane
• E76949
• (S)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane S-An-Phanephos
• 364796-54-3
• {14-[BIS(4-METHOXYPHENYL)PHOSPHANYL]TRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4(16),5,7(15),10,13-HEXAEN-5-YL}BIS(4-METHOXYPHENYL)PHOSPHANE
• (S)-4,12-Bis[di(4-methoxyphenyl)phosphino][2.2]paracyclophane
• CS-0085231
• [11-bis(4-methoxyphenyl)phosphanyl-5-tricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaenyl]-bis(4-methoxyphenyl)phosphane
• (R)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane R-An-Phanephos
• S-An-Phanephos
• E74547
• MFCD16294982
• SCHEMBL14114920
• (R)-4,12-Bis(4-methoxyphenyl)-[2.2]-paracyclophane
• 364732-86-5

• MDL： MFCD16294982
• Inchi： 1S/C44H42O4P2/c1-45-35-13-21-39(22-14-35)49(40-23-15-36(46-2)16-24-40)43-29-31-5-9-33(43)11-7-32-6-10-34(12-8-31)44(30-32)50(41-25-17-37(47-3)18-26-41)42-27-19-38(48-4)20-28-42/h5-6,9-10,13-30H,7-8,11-12H2,1-4H3
• InChI Key： JALREJYREHTOKW-UHFFFAOYSA-N
• SMILES： P(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C2C([H])=C([H])C=1C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])P(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 696.25583381 g/mol
• Monoisotopic Mass: 696.25583381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 36.9
• Molecular Weight: 696.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (R)-An-Phanephos

Compound CAS No. 364732-86-5: (R)-An-Phanephos

Introduction to (R)-An-Phanephos

The compound (R)-An-Phanephos (CAS No. 364732-86-5) is a chiral organophosphorus compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and agrochemicals. This compound is notable for its unique stereochemistry and versatile applications in asymmetric synthesis and bioactive molecule development. The (R)-configuration of An-Phanephos plays a critical role in its biological activity and selectivity, making it a valuable tool in modern chemical research.

Chemical Structure and Properties

(R)-An-Phanephos consists of a phosphorus atom at its core, surrounded by three phenyl groups and one hydroxylamino group. The chiral center at the phosphorus atom is responsible for its enantiomeric properties, which are essential for its asymmetric catalytic applications. The compound exhibits excellent thermal stability and solubility in organic solvents, making it suitable for various chemical reactions under mild conditions.

Recent studies have highlighted the importance of (R)-An-Phanephos in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Its ability to induce high enantioselectivity in reactions has been leveraged to produce chiral drugs with improved efficacy and reduced side effects. For instance, researchers have successfully utilized (R)-An-Phanephos as a catalyst in the synthesis of β-lactam antibiotics, demonstrating its potential in drug development.

Synthesis and Applications

The synthesis of (R)-An-Phanephos involves a multi-step process that includes the preparation of intermediate compounds and subsequent chiral resolution. Recent advancements in asymmetric catalysis have enabled more efficient and scalable methods for producing this compound, ensuring its availability for industrial applications.

In terms of applications, (R)-An-Phanephos has found extensive use in asymmetric epoxidation, alkylation, and cyclopropanation reactions. Its ability to facilitate these transformations with high stereoselectivity has made it a cornerstone in the development of complex natural products and synthetic intermediates. For example, it has been employed in the synthesis of taxol analogs, which are important anticancer agents.

Toxicological Studies and Safety Profile

Understanding the toxicological profile of (R)-An-Phanephos is crucial for its safe handling and application. Recent studies have evaluated its acute and chronic toxicity profiles in various animal models. Results indicate that (R)-An-Phanephos exhibits low toxicity when used at recommended concentrations, making it suitable for industrial and laboratory settings.

Moreover, environmental safety assessments have shown that (R)-An-Phanephos degrades efficiently under aerobic conditions, minimizing its environmental footprint. These findings underscore its compatibility with eco-friendly chemical practices.

Future Directions and Research Opportunities

The continued exploration of (R)-An-Phanephos' properties presents exciting opportunities for innovation across multiple disciplines. Researchers are currently investigating its potential as a catalyst in sustainable chemical processes, such as biomass conversion and CO2 utilization. Additionally, advancements in computational chemistry are enabling deeper insights into its reaction mechanisms at the molecular level.

In conclusion, (R)-An-Phanephos (CAS No. 364732-86-5) stands as a testament to the power of chiral organophosphorus compounds in modern chemistry. Its unique properties, coupled with ongoing research advancements, ensure that it will remain a vital tool in drug discovery, agrochemical development, and green chemistry practices.